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Compound of Interest

Compound Name: Psychotridine

Cat. No.: B1217136

This guide provides essential safety protocols and logistical information for the handling and
disposal of Psychotridine, a potent alkaloid with significant biological activity. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Psychotridine is a naturally occurring alkaloid found in several species of the Psychotria
genus.[1][2] It is known to possess analgesic properties and acts as a non-competitive NMDA
receptor antagonist.[1][2] Additionally, studies have shown that Psychotridine exhibits
cytotoxic effects against cancer cell lines and is a potent inhibitor of human platelet
aggregation.[3][4][5] Given its potent bioactivity and cytotoxic properties, all handling of
Psychotridine must be conducted with strict adherence to the following safety protocols.

Hazard Identification and Risk Assessment

All personnel must review this information before working with Psychotridine. A formal risk
assessment should be completed for any new experimental protocol involving this compound.

Signal Word: Warning[5]
Primary Hazards:

o Acute Toxicity: Potent NMDA receptor antagonist; may have neurological effects upon
exposure.[1][2]
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o Cytotoxicity: Has demonstrated cytotoxic effects on hepatocellular carcinoma cells.[4][5]
e Irritant: Potential for skin, eye, and respiratory tract irritation.

e Unknown Hazards: As a research compound, not all potential hazards have been fully
characterized. It should be handled as a substance of unknown toxicity.

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is mandatory to prevent exposure. The following
table summarizes the minimum PPE requirements for handling Psychotridine.

Required Personal Protective Equipment
(PPE)

Task

Primary: ¢ Full-face respirator with P100 (or
N100) particulate filters. « Double-layered nitrile
gloves (outer glove over gown cuff).[6] ¢
Disposable, low-permeability gown with tight-

Handling Solids (Weighing, Aliquoting) fitting cuffs.[6] « Chemical splash goggles.[7] «
Closed-toe shoes.[7]Secondary: ¢ All work must
be performed in a certified chemical fume hood
or similar containment primary engineering
control (C-PEC).[8]

Primary: « Double-layered nitrile gloves.[6] ¢
Disposable, low-permeability gown.[6] ¢
Chemical splash goggles or safety glasses with
) ) o side shields.[9] « Closed-toe shoes.

Handling Solutions (Dilutions, Cell Culture) )
[1L0]Secondary: « All work must be performed in
a certified chemical fume hood or a Class Il
Biological Safety Cabinet (if working with cell

cultures).

Primary: « Heavy-duty nitrile or neoprene gloves.
) » Chemical-resistant apron over a lab coat.[9] ¢
Waste Disposal ) )
Chemical splash goggles and a face shield.[7] ¢

Closed-toe, chemical-resistant footwear.
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Important PPE Practices:

Glove Changes: Change gloves immediately if they become contaminated, torn, or
punctured. At a minimum, change gloves every hour during continuous work.[6]

Donning/Doffing: Follow proper procedures for donning and doffing PPE to avoid cross-
contamination. Never wear PPE outside of the designated laboratory area.[10]

Hand Washing: Always wash hands thoroughly with soap and water after removing gloves
and before leaving the laboratory.[6]

Safe Handling and Operational Plan

Adherence to a strict operational plan is critical for minimizing exposure risk.

3.1. Designated Area All work with Psychotridine, including storage, weighing, and solution

preparation, must be conducted in a designated and clearly marked area. Access to this area

should be restricted to authorized personnel.[11]

3.2. Weighing Procedure (Solid Compound)

Ensure the chemical fume hood is functioning correctly.
Decontaminate the balance and surrounding surfaces before and after use.
Wear full PPE for handling solids (see table above).

Use a spatula and weigh paper to carefully transfer the desired amount of Psychotridine
powder.

Close the primary container immediately after weighing.
Carefully transfer the weighed compound into a secondary container for dissolution.

Dispose of contaminated weigh paper and any spilled powder as solid hazardous waste.

3.3. Solution Preparation
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e Perform all solution preparation within a chemical fume hood.

o Wear appropriate PPE for handling solutions.

e Add solvent (e.g., DMSO) slowly to the vessel containing the weighed Psychotridine.[5]
o Cap the vessel and mix gently until the compound is fully dissolved.

» Label the solution container clearly with the compound name, concentration, solvent, date,

and hazard warning.

The following diagram outlines the standard workflow for preparing a Psychotridine stock
solution.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b1217136?utm_src=pdf-body
https://www.biomol.com/products/chemicals/biochemicals/psychotridine-cay31645-1
https://www.benchchem.com/product/b1217136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation Phase (in Fume Hood)

@on Full PPE for Solids)

l

G’repare Weighing Area

:

GNeigh Psychotridine SoIicD Grepare Solvena

l

@issolve Psychotridine in Solvena

' i

G:Iean & Decontaminate AreaD G_abel Stock SolutiorD

Storage & Waste

Dispose of Contaminated PPE & Consumables Store Stock Solution at -20°C

Click to download full resolution via product page

Caption: Standard workflow for preparing a Psychotridine stock solution.

Spill Management and Emergency Procedures

Immediate and correct response to spills or exposures is crucial. All personnel must be familiar
with these procedures and the location of safety equipment.

4.1. Spill Response
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e Small Spill (<5 mL solution or <100 mg powder):

(¢]

Alert others in the immediate area.

o If powder, gently cover with absorbent material to avoid raising dust.

o Working from the outside in, apply a deactivating solution (e.g., 10% bleach solution
followed by 5% sodium thiosulfate) or an appropriate chemical spill kit absorbent.

o Allow a contact time of at least 15 minutes.

o Collect all contaminated materials using non-sparking tools and place them in a labeled
hazardous waste container.[12]

o Clean the spill area again with soap and water.

e Large Spill (>5 mL solution or >100 mg powder):

[¢]

Evacuate the immediate area and alert all personnel to leave.[13]

[e]

If flammable solvents are involved, eliminate all sources of ignition.[13]

[e]

Close the laboratory doors and prevent entry.

o

Contact the facility's Emergency Response Team and Environmental Health & Safety
(EH&S) department immediately.

o

Provide details about the spilled substance and quantity.

4.2. Personal Exposure

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes.[12] Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes at
an eyewash station, holding the eyelids open.[12] Seek immediate medical attention.
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 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[12]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

The diagram below outlines the immediate actions required in an emergency.

Emergency Event
(Spill or Exposure)

(Personal Exposure)
T
Spill Response Exp\')sure Response

Alert Others (Remove from Exposure)

G:Iush Affected Area (15 minD

Spill Occurs

Assess Spill Size

Small Spill: . . .
[Contain & Clean with Spill KiD Seek Immediate Medical Attention

L v

. Large Spill:
[Decontammate Areza (Evacuate & Call Emergency Response

Report to Supervisor & EH&S

Report to EH&S
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Caption: Emergency response plan for spills and personal exposure events.

Waste Disposal Plan

All Psychotridine waste is considered hazardous and must be disposed of according to
institutional and regulatory guidelines.[14]

Waste Type Disposal Procedure

« Includes contaminated gloves, gowns, bench
paper, weigh boats, and unused solid
compound.« Collect in a dedicated, clearly
Solid Waste labeled, leak-proof hazardous waste container.
[15]* Keep the container closed except when
adding waste.[15]* Arrange for pickup through

your institution's EH&S department.

« Includes stock solutions, experimental media,
and rinsates.« Collect in a dedicated, clearly
labeled, shatter-resistant hazardous waste

o container. Do NOT dispose of Psychotridine

Liquid Waste ) ]

solutions down the drain.[15]e Segregate from
other waste streams (e.g., halogenated vs. non-
halogenated solvents) as required by your

institution.

« Includes contaminated needles, syringes, and

pipette tips.s Dispose of immediately into a
Sharps Waste designated, puncture-proof sharps container

that is also labeled as "Hazardous Chemical

Waste."

Container Decontamination: Empty containers that held Psychotridine must be triple-rinsed
with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid
waste.[16]
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Chemical and Physical Data

The following data is provided for reference. Personnel should always consult the Safety Data
Sheet (SDS) from the supplier for the most current information.

Property Value Source
Chemical Formula CssHe2N1o [1][2]
Molar Mass 863.15 g/mol [1]
CAS Number 52617-25-1 [2]
Appearance Solid [5]
Storage Temperature -20°C [5]
Solubility Soluble in DMSO [5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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